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Compound of Interest

Compound Name: 2-NITROPYRIDINE

CAS No.: 1232169-16-2

Cat. No.: B1142793 Get Quote

Pyridine and its derivatives are cornerstone scaffolds in medicinal and materials chemistry, with

a significant percentage of FDA-approved drugs featuring this N-heterocycle.[1] The

introduction of a nitro (NO₂) group onto the pyridine ring, specifically at the 2-position,

fundamentally alters its electronic landscape and chemical behavior. 2-Nitropyridine
(C₅H₄N₂O₂) is not merely another derivative; it is a highly versatile and strategic intermediate.

[2][3] The potent electron-withdrawing nature of the nitro group deactivates the ring towards

electrophilic substitution but critically activates it for nucleophilic aromatic substitution (SNAr),

making it a valuable precursor for a diverse array of complex bioactive molecules.[1][3] This

guide elucidates the causality behind its reactivity and provides the technical foundation

needed to harness its synthetic potential.

Molecular Structure and Physicochemical Profile
The structure of 2-nitropyridine consists of a pyridine ring substituted at the carbon atom

adjacent to the nitrogen with a nitro group. This arrangement is pivotal to its chemistry. The

nitro group exerts a strong negative inductive (-I) and mesomeric (-M) effect, withdrawing

electron density from the entire ring system. This effect is most pronounced at the ortho (C3,

C6) and para (C4) positions, but the C2 position, where the nitro group is attached, becomes

exceptionally electron-deficient and thus highly susceptible to nucleophilic attack.

Caption: 2D molecular structure of 2-nitropyridine.
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Physicochemical Data Summary
A summary of key physical and chemical properties is essential for laboratory use.

Property Value Reference(s)

Molecular Formula C₅H₄N₂O₂ [4][5]

Molecular Weight 124.10 g/mol [2][4]

CAS Number 15009-91-3 [2][5]

Appearance Yellow crystalline solid/powder [2][5]

Melting Point 67-73 °C [2]

Boiling Point 257.1 °C at 760 mmHg [5]

Flash Point 107.2 - 109.3 °C [4][5]

Density 1.313 g/cm³ [5]

Purity (Typical) ≥97% [6]

Synthesis of 2-Nitropyridine
Direct nitration of pyridine is notoriously inefficient due to the deactivation of the ring by the

protonated nitrogen under harsh acidic conditions, leading to very low yields.[7] Therefore,

more strategic, multi-step syntheses are employed. A common and effective method involves

the oxidation of 2-aminopyridine-N-oxide.

Synthetic Workflow: From 2-Aminopyridine-N-Oxide
This process leverages the activating effect of the amino and N-oxide groups, followed by their

removal/transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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